Cas no 179022-08-3 (β-Alanine, N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]-)

• Product name: β-Alanine, N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]-
• CAS No: 179022-08-3
• MF: C₂₀H₂₅NO₃
• MW: 327.4174
• CID: 834069
• PubChem ID: 9820434

β-Alanine, N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]-
• N-[3-(4-Benzylphenoxy)propyl]-N-methyl-β-alanine
• NCGC00378779-01
• Q27452800
• CHEMBL543405
• DB-255549
• -Alanine, N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]-
• 3-{[3-(4-Benzyl-phenoxy)-propyl]-methyl-amino}-propionic acid; hydrochloride
• 179022-08-3
• CHEMBL112671
• BDBM50116538
• b-Alanine,N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]-
• 3-{[3-(4-BENZYLPHENOXY)PROPYL](METHYL)AMINO}PROPANOIC ACID
• beta-Alanine, N-methyl-N-[3-[4-(phenylmethyl)phenoxy]propyl]-
• SCHEMBL4531624
• N-[3-(4-Benzylphenoxy)propyl]-N-Methyl-Beta-Alanine
• 28P

• Inchi： InChI=1S/C20H25NO3/c1-21(14-12-20(22)23)13-5-15-24-19-10-8-18(9-11-19)16-17-6-3-2-4-7-17/h2-4,6-11H,5,12-16H2,1H3,(H,22,23)
• InChI Key： HSXNVULMYZGNGF-UHFFFAOYSA-N
• SMILES： CN(CCCOC1=CC=C(C=C1)CC2=CC=CC=C2)CCC(=O)O

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų